Cas no 1000340-05-5 (Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate)

• Product Name: Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate
• CAS No: 1000340-05-5
• MF: C₁₂H₉NO₂S
• MW: 231.270361661911
• MDL: MFCD09910410
• CID: 4558407
• Update Time: 2025-10-28

Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(5-CYANOBENZO[B]THIOPHEN-2-YL)ACETATE
• methyl 2-(5-cyano-1-benzothiophen-2-yl)acetate
• AR3080
• A908048
• Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate

• MDL： MFCD09910410
• Inchi： 1S/C12H9NO2S/c1-15-12(14)6-10-5-9-4-8(7-13)2-3-11(9)16-10/h2-5H,6H2,1H3
• InChI Key： BZPAQSYXZNZBBG-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C#N)=CC=2C=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 2.5
• Topological Polar Surface Area: 78.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate

Recent Advances in the Study of Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate (CAS: 1000340-05-5)

Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate (CAS: 1000340-05-5) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its benzo[b]thiophene core and cyano functional group, has been the subject of recent studies exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status in scientific research.

Recent studies have focused on the synthesis and optimization of Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to achieve higher efficiency. The study reported a yield of 85% under optimized conditions, marking a significant improvement over previous methods. This advancement is critical for scaling up production for further pharmacological testing.

In addition to synthetic improvements, the pharmacological potential of Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate has been explored. Preliminary in vitro studies have demonstrated its inhibitory activity against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A 2022 study published in Bioorganic & Medicinal Chemistry Letters highlighted its selective inhibition of JAK2 kinases, suggesting potential applications in the treatment of myeloproliferative disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The structural versatility of Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate has also made it a candidate for further derivatization. Researchers have explored its use as a building block for more complex molecules with enhanced biological activity. For instance, a 2023 study in European Journal of Medicinal Chemistry described the synthesis of a series of derivatives, some of which exhibited improved potency and selectivity in targeting specific biological pathways. These findings underscore the compound's potential as a scaffold in drug design.

Despite these promising developments, challenges remain in the clinical translation of Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Methyl 2-(5-CyanobenzoBThiophen-2-Yl)Acetate (CAS: 1000340-05-5) represents a promising candidate in the field of medicinal chemistry, with recent studies highlighting its synthetic accessibility and biological activity. Continued research is warranted to explore its therapeutic applications and optimize its pharmacological properties. This brief provides a snapshot of the current state of research, serving as a valuable resource for professionals in the chemical biology and pharmaceutical industries.